Cas no 2320890-44-4 (5-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonyl-1H-indole)

• Product Name: 5-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonyl-1H-indole
• CAS No: 2320890-44-4
• MF: C₁₉H₂₀N₄O
• MW: 320.388303756714
• CID: 5341454
• Update Time: 2025-06-30

5-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• ((1R,5S)-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(1H-indol-5-yl)methanone
• (3-imidazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)-(1H-indol-5-yl)methanone
• 5-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonyl-1H-indole

• Inchi： 1S/C19H20N4O/c24-19(14-1-4-18-13(9-14)5-6-21-18)23-15-2-3-16(23)11-17(10-15)22-8-7-20-12-22/h1,4-9,12,15-17,21H,2-3,10-11H2
• InChI Key： XNONSLYTEFXLJZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=C(C=CN2)C=1)N1C2CCC1CC(C2)N1C=NC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 484
• XLogP3: 2.4
• Topological Polar Surface Area: 53.9

Additional information on 5-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonyl-1H-indole

5-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl-1H-indole: A Comprehensive Overview

The compound 5-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl-1H-indole, identified by the CAS number 2320890444, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indole moiety with an imidazole ring and an azabicyclo system, making it a subject of interest for researchers exploring novel chemical entities and their applications.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent advancements in asymmetric synthesis and catalytic methods have enabled the efficient construction of the bicyclic framework, which is critical for the compound's stability and bioactivity. The integration of the imidazole ring into the structure introduces additional hydrogen bonding capabilities, enhancing the molecule's interaction with biological targets.

Recent studies have highlighted the potential of this compound in medicinal chemistry, particularly in the development of new drug candidates. The indole moiety is well-known for its role in various pharmacological agents, including anti-inflammatory and anticancer drugs. The incorporation of the azabicyclo system further modulates the molecule's physicochemical properties, making it a promising candidate for targeting specific biological pathways.

In terms of biological activity, this compound has shown remarkable selectivity towards certain enzymes and receptors. For instance, preliminary in vitro assays have demonstrated its ability to inhibit key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that the compound could be a lead molecule for developing treatments for Alzheimer's disease and related conditions.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies reveal that the bicyclic system plays a crucial role in stabilizing interactions within the active site, contributing to high binding affinity. Such insights are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

The structural versatility of this compound also makes it a valuable tool in materials science. Its ability to form supramolecular assemblies through hydrogen bonding and π–π interactions has been explored for applications in self-healing materials and stimuli-responsive systems. Recent research has demonstrated its potential as a building block for constructing advanced materials with tunable mechanical properties.

In conclusion, 5-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl-1H-indole represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in future research and development efforts.